Cas no 2248385-66-0 (1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methylbenzene-1,3-dicarboxylate)

1-tert-Butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methylbenzene-1,3-dicarboxylate is a specialized organic compound featuring a tert-butyl ester and a phthalimide moiety linked to a methyl-substituted benzene dicarboxylate core. This structure imparts stability and reactivity, making it useful as an intermediate in pharmaceutical and fine chemical synthesis. The tert-butyl group enhances steric protection, while the phthalimide functionality offers versatility in further derivatization. Its well-defined molecular architecture ensures consistent performance in multi-step synthetic routes. The compound is particularly valuable in peptide coupling and protecting group strategies, where selective reactivity and high purity are critical. Suitable for controlled reactions, it is commonly employed in research and industrial applications requiring precise functional group manipulation.
1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methylbenzene-1,3-dicarboxylate structure
2248385-66-0 structure
Product Name:1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methylbenzene-1,3-dicarboxylate
CAS No:2248385-66-0
MF:C21H19NO6
MW:381.378666162491
CID:6437885
PubChem ID:165723963
Update Time:2025-11-07

1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methylbenzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-6525149
    • 1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methylbenzene-1,3-dicarboxylate
    • 2248385-66-0
    • Inchi: 1S/C21H19NO6/c1-12-9-13(19(25)27-21(2,3)4)11-14(10-12)20(26)28-22-17(23)15-7-5-6-8-16(15)18(22)24/h5-11H,1-4H3
    • InChI Key: PXHMGRIWKFXTKG-UHFFFAOYSA-N
    • SMILES: O(C(C1C=C(C)C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 381.12123733g/mol
  • Monoisotopic Mass: 381.12123733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 642
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 90Ų

1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methylbenzene-1,3-dicarboxylate Pricemore >>

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1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methylbenzene-1,3-dicarboxylate Related Literature

Additional information on 1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methylbenzene-1,3-dicarboxylate

Comprehensive Analysis of 1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methylbenzene-1,3-dicarboxylate (CAS No. 2248385-66-0)

The compound 1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methylbenzene-1,3-dicarboxylate (CAS No. 2248385-66-0) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a tert-butyl group and a 1,3-dioxo-isoindoline moiety, makes it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its versatility and potential role in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

In recent years, the demand for high-purity chemical intermediates like 1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methylbenzene-1,3-dicarboxylate has surged, driven by advancements in precision medicine and green chemistry. This compound's CAS No. 2248385-66-0 is frequently searched in academic databases and patent filings, reflecting its growing importance. Its methylbenzene-dicarboxylate backbone is particularly noteworthy for its stability and reactivity, which are critical for multi-step synthetic routes in modern laboratories.

One of the most discussed topics in chemical forums and research circles is the synthetic accessibility of complex molecules like 1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methylbenzene-1,3-dicarboxylate. Scientists are exploring catalytic methods and microwave-assisted synthesis to optimize its production. The compound's isoindoline-1,3-dione fragment is also a focal point due to its prevalence in pharmacologically active compounds, such as those targeting inflammatory pathways or neurodegenerative diseases.

From an industrial perspective, 1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methylbenzene-1,3-dicarboxylate is gaining traction as a building block for advanced materials. Its aromatic dicarboxylate structure lends itself to applications in polymeric materials and coating technologies, where thermal stability and mechanical properties are paramount. The compound's tert-butyl ester group further enhances its utility in controlled-release formulations, a hot topic in drug delivery systems.

Environmental and regulatory considerations are also shaping the discourse around CAS No. 2248385-66-0. With increasing emphasis on sustainable chemistry, researchers are investigating biodegradable derivatives and solvent-free synthesis routes for this compound. The 1H-isoindol-1,3(2H)-dione core has been flagged for its potential in eco-friendly catalysts, aligning with global trends toward green manufacturing.

In summary, 1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methylbenzene-1,3-dicarboxylate represents a nexus of innovation in both pharmaceutical and material sciences. Its CAS No. 2248385-66-0 serves as a gateway to cutting-edge research, with implications for drug development, advanced materials, and sustainable chemistry. As interest in tailored chemical intermediates grows, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.

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